Cas no 94991-59-0 (Butanoic acid, 3-methyl-2-(1-methylethyl)-, methyl ester)

• Product Name: Butanoic acid, 3-methyl-2-(1-methylethyl)-, methyl ester
• CAS No: 94991-59-0
• MF: C₉H₁₈O₂
• MW: 158.238023281097
• CID: 819584
• PubChem ID: 185375
• Update Time: 2025-04-19

Butanoic acid, 3-methyl-2-(1-methylethyl)-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Butanoic acid, 3-methyl-2-(1-methylethyl)-, methyl ester
• methyl 3-methyl-2-propan-2-ylbutanoate
• SCHEMBL5512536
• DTXSID90241708
• 94991-59-0

• Inchi： 1S/C9H18O2/c1-6(2)8(7(3)4)9(10)11-5/h6-8H,1-5H3
• InChI Key： SSZLGXGUJHOYNA-UHFFFAOYSA-N
• SMILES： O(C)C(C(C(C)C)C(C)C)=O

Computed Properties

• Exact Mass: 158.13068
• Monoisotopic Mass: 158.13068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 120
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26.3
• XLogP3: 2.7

Experimental Properties

• Density: 0.87
• Boiling Point: 154.3°Cat760mmHg
• Flash Point: 47°C
• Refractive Index: 1.413